Cas no 68776-19-2 (2H-Cyclohepta[b]furan-2-one,3,3a,4,7,8,8a-hexahydro-6-(3-hydroxybutyl)-7-methyl-3-methylene-)

• Product Name: 2H-Cyclohepta[b]furan-2-one,3,3a,4,7,8,8a-hexahydro-6-(3-hydroxybutyl)-7-methyl-3-methylene-
• CAS No: 68776-19-2
• MF: C₁₅H₂₂O₃
• MW: 250.333384990692
• CID: 392596
• Update Time: 2024-03-02

2H-Cyclohepta[b]furan-2-one,3,3a,4,7,8,8a-hexahydro-6-(3-hydroxybutyl)-7-methyl-3-methylene- Chemical and Physical Properties

Names and Identifiers

• 2H-Cyclohepta[b]furan-2-one,3,3a,4,7,8,8a-hexahydro-6-(3-hydroxybutyl)-7-methyl-3-methylene-
• 2H-Cyclohepta[b]furan-2-one, 3,3a,4,7,8,8a-hexahydro-6-(3-hydroxybutyl)-7-methyl-3-methylene-, (3aR,7S,8aR)-
• 4-Dihydrotomentosin
• 10-Epi-4H-tomentosin

• Inchi： 1S/C15H22O3/c1-9-8-14-13(11(3)15(17)18-14)7-6-12(9)5-4-10(2)16/h6,9-10,13-14,16H,3-5,7-8H2,1-2H3/t9-,10?,13+,14+/m0/s1
• InChI Key： KQEADOUDJYBGFC-AIHGEPKZSA-N
• SMILES： O1C(=O)C(=C)[C@@]2([H])CC=C(CCC(O)C)[C@@H](C)C[C@@]12[H]

Computed Properties

• Exact Mass: 250.15696
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• XLogP3: 2.021

Experimental Properties

• Density: 1.08±0.1 g/cm3(Predicted)
• Boiling Point: 427.2±45.0 °C(Predicted)
• PSA: 46.53
• pka: 15.20±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Xanthanolides